Cas no 29307-03-7 (Deoxyelephantopin)

Deoxyelephantopin Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-methylene-2,7-dioxo-7H-9,6-methenofuro[2,3-f]oxacycloundecin-4-ylester
• Deoxyelephantopin
• 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-meth...
• 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-methylene-2,7-dioxo-7H-9,6-methenof
• Elephantopus carolinianus compd. B
• Isodeoxyelephantopin
• DET
• [ "DET" ]
• 29307-03-7
• FT-0777681
• 38927-54-7
• B2703-458128
• Elephantopin, deoxy-; NSC 259726
• (10-Methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl) 2-methylprop-2-enoate
• FT-0777077
• CID 38359583
• CHEBI:181685
• +Expand

• InChIKey： JMUOPRSXUVOHFE-UHFFFAOYSA-N
• Inchi： 1S/C19H20O6/c1-9(2)17(20)24-15-8-12-7-13(23-19(12)22)5-10(3)6-14-16(15)11(4)18(21)25-14/h6-7,13-16H,1,4-5,8H2,2-3H3
• SMILES： O1C(C(=C([H])[H])C2([H])C1([H])C([H])=C(C([H])([H])[H])C([H])([H])C1([H])C([H])=C(C(=O)O1)C([H])([H])C2([H])OC(C(=C([H])[H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 344.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 344.12598835 g/mol
• Heavy Atom Count: 25
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9
• Molecular Weight: 344.4

Experimental Properties

• LogP: 2.16400
• PSA: 78.90000
• Boiling Point: 584.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 258.1±30.2 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Sesquiterpenoids